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Compound of Interest

Compound Name: 4-lodo-1,2-dimethoxybenzene

Cat. No.: B1296820

Technical Guide: 4-lodo-1,2-dimethoxybenzene

CAS Number: 5460-32-2

Synonyms: 4-lodoveratrole, 3,4-Dimethoxyiodobenzene[1]

Introduction

4-lodo-1,2-dimethoxybenzene is an iodinated derivative of veratrole (1,2-dimethoxybenzene).
It serves as a crucial building block in organic synthesis, particularly in the development of
more complex molecules for the pharmaceutical and agrochemical industries. The presence of
the iodo group makes it an excellent substrate for various cross-coupling reactions, while the
methoxy groups influence the reactivity and solubility of the molecule. This guide provides a
comprehensive overview of its chemical properties, synthesis, and analytical data.

Physicochemical Properties

A summary of the key physicochemical properties of 4-lodo-1,2-dimethoxybenzene is
presented in the table below.
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Property Value Reference
Molecular Formula CsHolO2 [2]
Molecular Weight 264.06 g/mol [2][3]
Appearance White to yellow crystalline

powder
Melting Point 34-35°C [4]
Boiling Point 163-164 °C at 26 Torr [5]
Density 1.655 g/cm3 [4]
Solubility jtligz;gtiycjoluble in water (1 g/L 5]
Flash Point 118.5°C [4]
Refractive Index 1.572 [4]

InChl Key

PUCISUQLWLKKJH-
UHFFFAOYSA-N

[2](3]

SMILES

COC1=C(C=C(C=C1)I)OC

[2](3]

Spectroscopic Data

The following table summarizes the characteristic spectroscopic data for 4-lodo-1,2-

dimethoxybenzene, which is essential for its identification and characterization.

Spectrum Type

Data

Reference

H NMR (400 MHz, CDClIs)

8 7.20 (d, J=1.9 Hz, 1H), 7.09
(dd, J=8.4, 1.9 Hz, 1H), 6.61
(d, J=8.4 Hz, 1H), 3.88 (s, 3H),
3.86 (s, 3H)

[6]

13C NMR (100.6 MHz, CDClIs)

0 149.8,149.1, 129.7, 120.3,
113.1, 82.3, 56.1, 55.9

[6]

GC-MS

m/z (%): 264.15 (100) [M]*

[6]
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Experimental Protocols

The synthesis of 4-lodo-1,2-dimethoxybenzene typically involves the direct iodination of 1,2-
dimethoxybenzene. Below are detailed experimental protocols based on literature procedures.

Synthesis of 4-lodo-1,2-dimethoxybenzene via
lodination with lodine and an Oxidizing Agent

This protocol describes the synthesis of 4-lodo-1,2-dimethoxybenzene from its precursor 1,2-
dimethoxybenzene. The workflow for this synthesis is depicted in the diagram below.
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Synthesis Workflow for 4-lodo-1,2-dimethoxybenzene

1,2-Dimethoxybenzene
(Starting Material)

lodination Reaction
(I2, Oxidizing Agent)

Reaction Quenching
(e.g., Na2S20s solution)

Neutralized Mixture

Extraction
(Organic Solvent)

Washing & Drying
(Brine, Na2S0a4)

Dried Solution

Solvent Removal
(Rotary Evaporation)

Purification
(Recrystallization or Chromatography)

4-lodo-1,2-dimethoxybenzene
(Final Product)

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps in the synthesis and purification of 4-lodo-1,2-

dimethoxybenzene.

Materials:

1,2-Dimethoxybenzene

lodine (I2)

An oxidizing agent (e.g., hydrogen peroxide, nitric acid)

A suitable solvent (e.g., acetic acid, dichloromethane)
Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium thiosulfate solution

An organic solvent for extraction (e.g., diethyl ether, hexane)
Anhydrous sodium sulfate

Deionized water

Procedure:

In a reaction vessel, dissolve 1,2-dimethoxybenzene in the chosen solvent.
Add iodine to the solution and stir until it is fully dissolved.

Slowly add the oxidizing agent to the reaction mixture. The reaction progress can be
monitored by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to remove
any unreacted iodine.

Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.
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Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by recrystallization or column chromatography to yield pure 4-lodo-
1,2-dimethoxybenzene.

Safety and Handling

4-lodo-1,2-dimethoxybenzene is a chemical that requires careful handling. The following
safety precautions should be observed:

» Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and
may cause respiratory irritation (H335).[3]

e Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray (P261). Wear
protective gloves/protective clothing/eye protection/face protection (P280). IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy
to do. Continue rinsing (P305 + P351 + P338).[4]

Always consult the Safety Data Sheet (SDS) before handling this compound.

Applications in Research and Development

4-lodo-1,2-dimethoxybenzene is a versatile intermediate in organic synthesis. Its primary
application lies in its use in carbon-carbon and carbon-heteroatom bond-forming reactions,
which are fundamental in the synthesis of pharmaceuticals and other fine chemicals. The
precursor, 1,2-dimethoxybenzene, is a key building block for several important
pharmaceuticals, including drugs for cardiovascular conditions and those with hypnotic and
analgesic properties.[7] The iodinated derivative allows for the introduction of the
dimethoxyphenyl moiety into more complex molecular architectures through reactions such as
Suzuki, Heck, and Sonogashira couplings.

The following diagram illustrates the logical relationship of 4-lodo-1,2-dimethoxybenzene as a
synthetic intermediate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1296820?utm_src=pdf-body
https://www.benchchem.com/product/b1296820?utm_src=pdf-body
https://www.benchchem.com/product/b1296820?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodo-1_2-dimethoxybenzene
https://m.molbase.com/moldata/53666.html
https://www.benchchem.com/product/b1296820?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-1-2-dimethoxybenzene-in-agrochemical-and-pharmaceutical-development
https://www.benchchem.com/product/b1296820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Role of 4-lodo-1,2-dimethoxybenzene in Synthesis
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Caption: The synthetic utility of 4-lodo-1,2-dimethoxybenzene as an intermediate for various
chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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